1-(2,3-Difluoro-6-nitrophenyl)propan-2-one
Cat. No. B054819
M. Wt: 215.15 g/mol
InChI Key: ICTSDDZTPXZWEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492560B2
Procedure details
To a suspension of sodium hydride (5.42 g, 226 mmol) (prewashed with pentane) in THF (100 ml) cooled at 10° C. was added ethyl acetoacetate (29.4 g, 226 mmol) while keeping the temperature below 15° C. After completion of addition, the mixture was further stirred for 15 minutes and cooled to 5° C. A solution of 1,2,3-trifluoro-4-nitrobenzene (20 g, 113 mmol) in THF (150 ml) was added while keeping the temperature below 5° C. The mixture was then left to warm up to ambient temperature and stirred for 24 hours. The volatiles were removed under vacuum and the residue was partitioned between ethyl acetate and 2N aqueous hydrochloric acid. The organic layer was washed with water, brine, dried (MgSO4) and evaporated. The residue was dissolved in concentrated hydrochloric acid (650 ml) and acetic acid (600 ml) and the mixture was refluxed for 15 hours. After cooling, the volatiles were removed under vacuum and the residue was partitioned between aqueous sodium hydrogen carbonate (5%) and ethyl acetate. The organic layer was washed with sodium hydrogen carbonate, water, brine, dried (MgSO4) and evaporated. The residue was purified by column chromatography eluting with ethylacetate/petroleum ether (75/25) to give 3-acetylmethyl-1,2-difluoro-4-nitrobenzene (17.5 g, 72%).
Yield
72%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[C:3](OCC)(=O)[CH2:4][C:5]([CH3:7])=[O:6].[F:12][C:13]1[CH:18]=[CH:17][C:16]([N+:19]([O-:21])=[O:20])=C(F)[C:14]=1[F:23]>C1COCC1>[C:5]([CH2:4][C:3]1[C:14]([F:23])=[C:13]([F:12])[CH:18]=[CH:17][C:16]=1[N+:19]([O-:21])=[O:20])(=[O:6])[CH3:7] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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5.42 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
29.4 g
|
|
Type
|
reactant
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|
Smiles
|
C(CC(=O)C)(=O)OCC
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Step Three
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Name
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|
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Quantity
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20 g
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Type
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reactant
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|
Smiles
|
FC1=C(C(=C(C=C1)[N+](=O)[O-])F)F
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|
Name
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|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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|
Setpoint
|
10 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was further stirred for 15 minutes
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|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the temperature below 15° C
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ADDITION
|
Type
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ADDITION
|
|
Details
|
After completion of addition
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooled to 5° C
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the temperature below 5° C
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WAIT
|
Type
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WAIT
|
|
Details
|
The mixture was then left
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
to warm up to ambient temperature
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STIRRING
|
Type
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STIRRING
|
|
Details
|
stirred for 24 hours
|
|
Duration
|
24 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The volatiles were removed under vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was partitioned between ethyl acetate and 2N aqueous hydrochloric acid
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with water, brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
The residue was dissolved in concentrated hydrochloric acid (650 ml)
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TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
acetic acid (600 ml) and the mixture was refluxed for 15 hours
|
|
Duration
|
15 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the volatiles were removed under vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was partitioned between aqueous sodium hydrogen carbonate (5%) and ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with sodium hydrogen carbonate, water, brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with ethylacetate/petroleum ether (75/25)
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)CC=1C(=C(C=CC1[N+](=O)[O-])F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.5 g | |
| YIELD: PERCENTYIELD | 72% | |
| YIELD: CALCULATEDPERCENTYIELD | 72% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
